Cas no 14585-60-5 (Adenosine,5'-amino-2',5'-dideoxy-)

Adenosine,5'-amino-2',5'-dideoxy- structure
14585-60-5 structure
Product Name:Adenosine,5'-amino-2',5'-dideoxy-
CAS No:14585-60-5
MF:C10H14N6O2
MW:250.257160663605
CID:142482
PubChem ID:472824
Update Time:2025-04-19

Adenosine,5'-amino-2',5'-dideoxy- Chemical and Physical Properties

Names and Identifiers

    • Adenosine,5'-amino-2',5'-dideoxy-
    • (2R,3S,5R)-2-(aminomethyl)-5-(6-aminopurin-9-yl)oxolan-3-ol
    • 5'-Amino-2',5'-dideoxyadenosine
    • 5'-amino-2',5'-dideoxy-5-iodouridine
    • 5'-amino-2',5'-dideoxy-adenosine
    • 5'-Amino-2',5'-didesoxy-adenosin
    • 5'-amino-5-iodo-2',5'-dideoxy-uridine
    • 5'-Amino-5-iodo-2',5'-dideoxyuridine
    • 5-I-5'-NH2-2',5'-d2Urd
    • 5-iodo-5'-amino-2',5'-dideoxyuridine
    • AC1L34D4
    • AC1Q573M
    • AR-1C6407
    • CTK8D7093
    • EINECS 259-157-0
    • SureCN7056362
    • NSC 105017
    • (2R,3S,5R)-5-(6-amino-9H-purin-9-yl)-2-(aminomethyl)oxolan-3-ol
    • 5'-amino-2' ,5'-dideoxyadenosine
    • (2R,3S,5R)-2-(aminomethyl)-5-(6-aminopurin-9-yl)tetrahydrofuran-3-ol
    • SCHEMBL6914328
    • 9H-Purin-6-amine, 9-(5-amino-2,5-dideoxy-.beta.-D-erythro-pentofuranosyl)-
    • 14585-60-5
    • Adenosine, 5'-amino-2',5'-dideoxy-
    • A848627
    • 9H-Purin-6-amine, 9-(5-amino-2,5-dideoxy-beta-D-erythro-pentofuranosyl)-
    • (2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-(aminomethyl)tetrahydrofuran-3-ol
    • (2S,3R,5S)-5-(7-amino-3H-imidazo[4,5-b]pyridin-3-yl)-2-(aminomethyl)-tetrahydrofuran-3-ol;NSC 105017; MLS002703815
    • Inchi： 1S/C10H14N6O2/c11-2-6-5(17)1-7(18-6)16-4-15-8-9(12)13-3-14-10(8)16/h3-7,17H,1-2,11H2,(H2,12,13,14)/t5-,6+,7+/m0/s1
    • InChI Key： WUGWUQVMPOHXKQ-RRKCRQDMSA-N
    • SMILES： O1[C@H](CN)[C@H](C[C@@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

  • Exact Mass: 250.11802
  • Monoisotopic Mass: 250.11782371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.91±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 184-186 ºC
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 125.1

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